Cas no 1580823-41-1 (N-(2-aminoethyl)-2,4-difluorobenzene-1-sulfonamide hydrochloride)

• Product Name: N-(2-aminoethyl)-2,4-difluorobenzene-1-sulfonamide hydrochloride
• CAS No: 1580823-41-1
• MF: C₈H₁₁ClF₂N₂O₂S
• MW: 272.70
• MDL: MFCD28246463
• CID: 5249531
• PubChem ID: 91662958
• Update Time: 2025-05-20

N-(2-aminoethyl)-2,4-difluorobenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-2,4-difluorobenzenesulfonamide
• Benzenesulfonamide, N-​(2-​aminoethyl)​-​2,​4-​difluoro-​, hydrochloride (1:1)
• N-(2-aminoethyl)-2,4-difluorobenzene-1-sulfonamide hydrochloride

• MDL： MFCD28246463
• Inchi： 1S/C8H10F2N2O2S.ClH/c9-6-1-2-8(7(10)5-6)15(13,14)12-4-3-11;/h1-2,5,12H,3-4,11H2;1H
• InChI Key： WRUNXUKAOOEISG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(F)=CC=1F)(=O)(=O)NCCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2-aminoethyl)-2,4-difluorobenzene-1-sulfonamide hydrochloride

Comprehensive Overview of N-(2-aminoethyl)-2,4-difluorobenzene-1-sulfonamide hydrochloride (CAS No. 1580823-41-1)

N-(2-aminoethyl)-2,4-difluorobenzene-1-sulfonamide hydrochloride (CAS No. 1580823-41-1) is a specialized sulfonamide derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its difluorobenzene core and aminoethyl side chain, has garnered attention due to its potential role in modulating biological targets. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The hydrochloride salt form enhances its solubility, making it suitable for various experimental protocols.

The structural uniqueness of N-(2-aminoethyl)-2,4-difluorobenzene-1-sulfonamide hydrochloride lies in its sulfonamide linkage, which is a common pharmacophore in medicinal chemistry. The presence of fluorine atoms at the 2 and 4 positions of the benzene ring contributes to its metabolic stability and binding affinity, traits highly sought after in modern drug design. This compound is often referenced in studies focusing on structure-activity relationships (SAR) and molecular docking, as its scaffold offers a versatile platform for chemical modifications.

In recent years, the demand for fluorinated compounds like N-(2-aminoethyl)-2,4-difluorobenzene-1-sulfonamide hydrochloride has surged, driven by their prominence in agrochemicals and life sciences. Fluorination is a key strategy to improve the bioavailability and selectivity of bioactive molecules, aligning with the industry's shift toward precision medicine. Searches for "fluorinated sulfonamides" and "CAS 1580823-41-1 applications" have spiked, reflecting growing interest in this niche.

From a synthetic perspective, N-(2-aminoethyl)-2,4-difluorobenzene-1-sulfonamide hydrochloride is typically prepared via nucleophilic substitution reactions, followed by salt formation. Its purity and stability are critical for reproducibility in biological assays, prompting rigorous quality control measures. Analytical techniques such as HPLC and NMR are routinely employed to validate its structure, ensuring compliance with research standards.

The compound's relevance extends to proteomics and chemical biology, where it serves as a tool molecule for probing protein interactions. Its sulfonamide group can mimic natural ligands, enabling studies on enzyme mechanisms or signal transduction pathways. This versatility has made it a subject of patents and peer-reviewed publications, particularly in contexts like "small-molecule probes" and "targeted therapy."

As sustainability gains traction in chemical research, the synthesis of N-(2-aminoethyl)-2,4-difluorobenzene-1-sulfonamide hydrochloride is also being optimized for green chemistry principles. Researchers are exploring catalytic methods and solvent-free conditions to reduce environmental impact—a trend mirrored in searches for "eco-friendly sulfonamide synthesis."

In summary, N-(2-aminoethyl)-2,4-difluorobenzene-1-sulfonamide hydrochloride (CAS No. 1580823-41-1) exemplifies the intersection of innovation and utility in organic chemistry. Its multifaceted applications, coupled with rising interest in fluorinated bioactive compounds, position it as a valuable asset for both academic and industrial research.